Sporidesmin Sporidesmin Sporidesmin is a pyrroloindole.
Brand Name: Vulcanchem
CAS No.: 1456-55-9
VCID: VC20940834
InChI: InChI=1S/C18H20ClN3O6S2/c1-16-14(24)22-13-17(26,12(23)18(22,30-29-16)15(25)21(16)3)7-6-8(19)10(27-4)11(28-5)9(7)20(13)2/h6,12-13,23,26H,1-5H3/t12-,13-,16-,17-,18-/m1/s1
SMILES: CC12C(=O)N3C4C(C(C3(C(=O)N1C)SS2)O)(C5=CC(=C(C(=C5N4C)OC)OC)Cl)O
Molecular Formula: C18H20ClN3O6S2
Molecular Weight: 474 g/mol

Sporidesmin

CAS No.: 1456-55-9

Cat. No.: VC20940834

Molecular Formula: C18H20ClN3O6S2

Molecular Weight: 474 g/mol

* For research use only. Not for human or veterinary use.

Sporidesmin - 1456-55-9

Specification

Description Sporidesmin is a pyrroloindole.
CAS No. 1456-55-9
Molecular Formula C18H20ClN3O6S2
Molecular Weight 474 g/mol
IUPAC Name (1R,2R,3S,11R,14R)-6-chloro-2,3-dihydroxy-7,8-dimethoxy-10,14,18-trimethyl-15,16-dithia-10,12,18-triazapentacyclo[12.2.2.01,12.03,11.04,9]octadeca-4,6,8-triene-13,17-dione
Standard InChI InChI=1S/C18H20ClN3O6S2/c1-16-14(24)22-13-17(26,12(23)18(22,30-29-16)15(25)21(16)3)7-6-8(19)10(27-4)11(28-5)9(7)20(13)2/h6,12-13,23,26H,1-5H3/t12-,13-,16-,17-,18-/m1/s1
Standard InChI Key QTONANGUNATZOU-ICTVWZTPSA-N
Isomeric SMILES C[C@@]12C(=O)N3[C@@H]4[C@]([C@H]([C@]3(C(=O)N1C)SS2)O)(C5=CC(=C(C(=C5N4C)OC)OC)Cl)O
SMILES CC12C(=O)N3C4C(C(C3(C(=O)N1C)SS2)O)(C5=CC(=C(C(=C5N4C)OC)OC)Cl)O
Canonical SMILES CC12C(=O)N3C4C(C(C3(C(=O)N1C)SS2)O)(C5=CC(=C(C(=C5N4C)OC)OC)Cl)O

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